GSTP1-1 inhibitor 1

Covalent inhibition Duration of action Target engagement

Reversible GSTP1-1 inhibitors fail in chronic models due to rapid washout. This covalent inhibitor (compound 6b, CAS 3829-23-0) solves target residence time limitations. - Mechanism: GSH-dependent sulfonyl fluoride warhead; forms covalent bond with Tyr108 (IC50 = 21 μM). - Key advantage: Sustained inhibition post-washout; ideal for multi-day differentiation or colony formation assays. - Supply: Packaged for research use; documented synthetic route and cellular engagement profile.

Molecular Formula C6H3ClFNO4S
Molecular Weight 239.61 g/mol
Cat. No. B15577375
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product NameGSTP1-1 inhibitor 1
Molecular FormulaC6H3ClFNO4S
Molecular Weight239.61 g/mol
Structural Identifiers
InChIInChI=1S/C6H3ClFNO4S/c7-5-2-1-4(9(10)11)3-6(5)14(8,12)13/h1-3H
InChIKeyTYNYYQQHOOZVCQ-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

GSTP1-1 Inhibitor 1: Overview and Procurement


GSTP1-1 inhibitor 1 (compound 6b, CAS 3829-23-0) is a covalent, irreversible inhibitor of glutathione S-transferase P1-1 (GSTP1-1) with an IC50 of 21 μM, characterized by a unique 2-chloro-5-nitrobenzenesulfonyl fluoride scaffold [1]. Unlike reversible substrate-competitive GSTP1-1 inhibitors that require sustained high systemic exposure, this compound establishes a covalent bond with the enzyme active site, conferring extended target engagement in cellular contexts [1]. The compound is supplied as a research tool for preclinical investigation of GSTP1-1 pharmacology and has been functionally validated in human cancer cell lines [1].

Covalent, irreversible GSTP1-1 inhibition
GSH-dependent warhead activation
Reported long-acting target engagement in cellulo

Why GSTP1-1 Inhibitor 1 Substitution Fails


Generic substitution across GSTP1-1 inhibitors is scientifically unsound due to fundamental differences in binding mechanisms, selectivity profiles, and functional consequences. Most GSTP1-1 inhibitors lack isozyme selectivity, binding to GSTM and GSTA family enzymes with comparable affinity, which can produce extensive off-target effects and has limited advancement to advanced clinical trials [1]. Furthermore, inhibitor classes diverge mechanistically: peptide-mimetic glutathione analogs (e.g., TLK117/Ezatiostat active metabolite, Ki = 0.4 μM) exhibit >50-fold selectivity for GSTP1 over other GST classes but operate as reversible binders ; nitrobenzoxadiazole derivatives (e.g., NBDHEX) achieve potent inhibition but show reduced selectivity versus GSTM2-2 [2]; while covalent agents such as GSTP1-1 inhibitor 1 provide irreversible, long-duration enzyme inactivation that cannot be replicated by reversible inhibitors [3]. These differences in target engagement kinetics, off-target liability, and cellular durability mean that simply matching IC50 values without considering binding mode, selectivity data, and experimental context leads to irreproducible results.

Reversible inhibitors
Reversible binding may not reproduce sustained target engagement after washout; covalent mechanism dictates distinct residence time.
GSH-independent covalent inhibitors
Warhead activation and cellular selectivity may differ; GSH-dependence is a key mechanistic determinant that may not transfer.
Prodrug strategies
Entity type and pharmacokinetic pathway differ; direct covalent probe does not rely on esterase activation and may show different exposure profile.

GSTP1-1 Inhibitor 1 Comparator Evidence


Covalent vs. Reversible Inhibition: TLK117 Comparison

GSTP1-1 inhibitor 1 (compound 6b) is an irreversible, covalent inhibitor of GSTP1-1 that demonstrates sustained enzyme inhibition in cellular assays, contrasting with reversible inhibitors such as Ezatiostat (TLK199/TLK117) and LAS17. While reversible inhibitors require continuous occupancy to maintain target suppression, covalent inhibition yields prolonged pharmacodynamic effects that persist after compound washout [1]. The covalent binding mode was confirmed through mass spectrometry analysis of the inhibitor-enzyme adduct [1].

Inhibition mechanism vs TLK117
Head-to-head
Irreversible covalent (GSTP1-1 inh 1, IC₅₀ 21 μM) Reversible competitive (TLK117, Ki 0.4 μM)
Supports sustained target engagement study design; mechanism-based residence time differs.
Washout experiments confirm prolonged inhibition; binding affinity not directly comparable.
Covalent inhibition Duration of action Target engagement

Warhead Chemistry and Cellular Activity: LAS17 Comparison

GSTP1-1 inhibitor 1 (compound 6b) exhibits an IC50 of 21 μM against purified human GSTP1-1 enzyme [1]. In contrast, GSTP1-1 inhibitor 2 (compound 5g), a structurally distinct inhibitor from the same research series, demonstrates an IC50 of 12.2 μM and has reported cytotoxicity CC50 values of 36.6 μM, 11.9 μM, and 17.4 μM against DU-145, PC3, and MCF-7 cell lines, respectively [2]. While inhibitor 2 shows approximately 1.7-fold higher enzymatic potency, inhibitor 1 is characterized by its irreversible covalent mechanism, whereas inhibitor 2's binding mode remains unspecified in available sources [1][2].

Warhead chemistry vs LAS17
Reported
Sulfonyl fluoride, GSH-dependent (IC₅₀ 21 μM) Dichlorotriazine, direct alkylator (IC₅₀ 0.5 μM)
Warhead-dependent cellular selectivity context; GSH-dependence may alter off-target profile.
LAS17 in vivo tumor model data provide cross-study benchmark; not directly transferable.
Enzymatic inhibition Cancer cell cytotoxicity IC50 comparison

Potency and Cytotoxicity vs. GSTP1-1 Inhibitor 2

GSTP1-1 inhibitor 1 possesses a compact, non-peptidic structure (molecular formula: C6H3ClFNO4S; molecular weight: 239.61 g/mol) . This contrasts with the tripeptide analog Ezatiostat (TER199/TLK199) which has a molecular weight of approximately 530 g/mol and contains a complex peptidomimetic glutathione scaffold requiring multi-step synthesis [1]. The simplified aromatic sulfonyl fluoride core of inhibitor 1 represents a distinct chemotype among GSTP1-1 inhibitors, offering a reduced synthetic complexity relative to peptide-based or nitrobenzoxadiazole-based inhibitor classes .

Biochemical potency vs Inhibitor 2
Reported
IC₅₀ 21 μM vs 12.2 μM (1.72-fold)
Supports cellular viability endpoint comparison; mechanism-based differentiation remains.
Inhibitor 2 CC₅₀ values available (11.9–36.6 μM); cytotoxicity data for inh 1 not reported.
Chemical scaffold Molecular complexity Synthetic accessibility

Isozyme Selectivity vs. NBDHEX

A 2025 review of GSTP1-1 inhibitors in cancer targeting highlights that most available GSTP1 inhibitors do not show selectivity toward the GSTP1 isozyme, with off-target binding to GSTA and GSTM family enzymes contributing to side effects and limiting advancement to advanced clinical trials [1]. In this context, the selectivity profile of GSTP1-1 inhibitor 1 has not been explicitly characterized in the primary literature relative to other GST isozymes. By comparison, the active metabolite of Ezatiostat (TLK117) demonstrates >50-fold selectivity for GSTP over GSTM and GSTA classes (Ki = 0.4 μM) . Ezatiostat itself is selective for GSTP1-1 over GSTα and GSTμ family GSTs (Kis = 20-75 μM) [2]. This selectivity gap represents a key differentiator for procurement decisions.

Isozyme selectivity vs NBDHEX
Data to verify
No quantitative selectivity data available for GSTP1-1 inh 1; NBDHEX selectivity index ≥80 (P1-1 vs M2-2)
Selectivity context unavailable; class-level inference from Tyr108 targeting may not guarantee isoform specificity.
Off-target GST inhibition risk undefined; source review required before use in multi-isoform systems.
Isozyme selectivity GSTA GSTM Off-target activity

GSTP1-1 Inhibitor 1 Application Scenarios


Sustained Inhibition in Long-Term Cellular Assays

GSTP1-1 inhibitor 1 is optimally suited for experiments requiring sustained GSTP1-1 suppression over extended time courses, particularly in washout experimental designs. The covalent, irreversible binding mechanism confirmed by LC-MS/MS adduct analysis [1] provides long-duration enzyme inactivation that persists after compound removal, enabling studies of GSTP1-1 pharmacodynamics without continuous inhibitor exposure. This property is distinct from reversible inhibitors such as Ezatiostat or LAS17, which lose activity upon washout [1].

GSH-Dependent Covalent Target Modification

The 2-chloro-5-nitrobenzenesulfonyl fluoride core (MW = 239.61 g/mol) represents a structurally simplified, non-peptidic chemotype distinct from glutathione-analog tripeptides (e.g., Ezatiostat) and nitrobenzoxadiazole derivatives [1]. This scaffold offers a synthetic starting point for medicinal chemistry campaigns focused on covalent GSTP1-1 inhibition, enabling exploration of substituent effects on potency and physicochemical properties without the synthetic complexity inherent to multi-step peptide synthesis [1].

SAR Studies with Sulfonyl Fluoride Warheads

Given the availability of well-characterized reversible inhibitors (e.g., TLK117 with Ki = 0.4 μM and >50-fold selectivity [1]), GSTP1-1 inhibitor 1 serves as a covalent comparator tool to dissect the functional consequences of irreversible versus reversible target engagement on downstream signaling pathways such as JNK activation and apoptosis induction. Direct head-to-head studies comparing the durability of GSTP1-1 suppression and cellular responses under washout conditions can elucidate whether covalent inhibition confers distinct biological outcomes .

Inhibitor Residence Time Benchmarking in Cells

For biochemical assays with purified human GSTP1-1 enzyme, GSTP1-1 inhibitor 1 provides a validated IC50 of 21 μM with established covalent binding confirmation [1]. This defined biochemical profile enables its use as a reference covalent inhibitor in high-throughput screening cascade validation or as a control compound in enzymatic assays where irreversible inhibition is the parameter of interest. Note that GSTP1-1 inhibitor 2 offers a 1.7-fold higher enzymatic potency (IC50 = 12.2 μM) with established CC50 data [2], which may be preferable for cytotoxicity-focused studies.

Application
Selection Property
Validation Focus
Long-term cellular target engagement studies
Covalent irreversible inhibition mechanism
Washout-resistant inhibition verification
GSH-dependent covalent modification probe
GSH-mediated warhead activation pathway
GSH-dependence assay and selectivity profiling
Sulfonyl fluoride warhead SAR expansion
Defined covalent warhead chemistry and synthesis
Structure-activity relationship benchmarking
Inhibitor residence time vs. pathway response
Long residence time relative to reversible binders
Time-course target engagement and JNK/MAPK readout

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

56 linked technical documents
Explore Hub


Quote Request

Request a Quote for GSTP1-1 inhibitor 1

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity COA / SDS
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Contact Technical Support Sending...

We use your information only to respond to your request. If you need technical guidance before placing an inquiry, you can also contact our support team.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.